Cas no 1780867-97-1 (6-Bromo-N-methylbenzo[d]isoxazol-3-amine)

6-Bromo-N-methylbenzo[d]isoxazol-3-amine structure
1780867-97-1 structure
Product Name:6-Bromo-N-methylbenzo[d]isoxazol-3-amine
CAS No:1780867-97-1
MF:C8H7BrN2O
MW:227.057980775833
CID:6631215
PubChem ID:84690903
Update Time:2024-01-12

6-Bromo-N-methylbenzo[d]isoxazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzisoxazol-3-amine, 6-bromo-N-methyl-
    • 1780867-97-1
    • 6-Bromo-N-methylbenzo[d]isoxazol-3-amine
    • Inchi: 1S/C8H7BrN2O/c1-10-8-6-3-2-5(9)4-7(6)12-11-8/h2-4H,1H3,(H,10,11)
    • InChI Key: XITKVJLOCYQVJQ-UHFFFAOYSA-N
    • SMILES: O1C2=C(C=CC(Br)=C2)C(NC)=N1

Computed Properties

  • Exact Mass: 225.97418g/mol
  • Monoisotopic Mass: 225.97418g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 38.1Ų

Experimental Properties

  • Density: 1.679±0.06 g/cm3(Predicted)
  • Boiling Point: 359.4±22.0 °C(Predicted)
  • pka: 1.23±0.30(Predicted)
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